N-{1-benzyl-3-[(4-methoxyphenyl)sulfonyl]-4,5-dimethyl-1H-pyrrol-2-yl}-2-methoxyacetamide

• Molecular Formula: C23H26N2O5S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-[1-benzyl-3-(4-methoxyphenyl)sulfonyl-4,5-dimethylpyrrol-2-yl]-2-methoxyacetamide
• InChI: InChI=1S/C23H26N2O5S/c1-16-17(2)25(14-18-8-6-5-7-9-18)23(24-21(26)15-29-3)22(16)31(27,28)20-12-10-19(30-4)11-13-20/h5-13H,14-15H2,1-4H3,(H,24,26)
• InChI Key: JXMOGQQQVILKQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1S(=O)(=O)C2=CC=C(C=C2)OC)NC(=O)COC)CC3=CC=CC=C3)C

Description

N-[1-benzyl-3-(4-methoxybenzene-1-sulfonyl)-4,5-dimethyl-1H-pyrrol-2-yl]-2-methoxyacetamide is a complex organic compound characterized by its unique structure, which includes a benzyl group, a methoxybenzene sulfonyl group, and a pyrrole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-benzyl-3-(4-methoxybenzene-1-sulfonyl)-4,5-dimethyl-1H-pyrrol-2-yl]-2-methoxyacetamide typically involves multiple steps, starting with the preparation of the pyrrole ring. The benzyl group and the methoxybenzene sulfonyl group are then introduced through a series of electrophilic aromatic substitution reactions . The final step involves the acylation of the pyrrole ring with 2-methoxyacetyl chloride under basic conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

N-[1-benzyl-3-(4-methoxybenzene-1-sulfonyl)-4,5-dimethyl-1H-pyrrol-2-yl]-2-methoxyacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride